Cas no 1027231-20-4 (1-[(3-fluorophenyl)methyl]-N-[2-(methylsulfanyl)phenyl]-2-oxo-1,2-dihydropyridine-3-carboxamide)

• Product Name: 1-[(3-fluorophenyl)methyl]-N-[2-(methylsulfanyl)phenyl]-2-oxo-1,2-dihydropyridine-3-carboxamide
• CAS No: 1027231-20-4
• MF: C₂₀H₁₇FN₂O₂S
• MW: 368.424587011337
• CID: 5470763
• Update Time: 2025-07-16

1-[(3-fluorophenyl)methyl]-N-[2-(methylsulfanyl)phenyl]-2-oxo-1,2-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxamide, 1-[(3-fluorophenyl)methyl]-1,2-dihydro-N-[2-(methylthio)phenyl]-2-oxo-
• 1-[(3-fluorophenyl)methyl]-N-[2-(methylsulfanyl)phenyl]-2-oxo-1,2-dihydropyridine-3-carboxamide

• Inchi： 1S/C20H17FN2O2S/c1-26-18-10-3-2-9-17(18)22-19(24)16-8-5-11-23(20(16)25)13-14-6-4-7-15(21)12-14/h2-12H,13H2,1H3,(H,22,24)
• InChI Key： ADLHHHUIFBXYAR-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC2=CC=CC(F)=C2)C=CC=C1C(NC1=CC=CC=C1SC)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 1-[(3-fluorophenyl)methyl]-N-[2-(methylsulfanyl)phenyl]-2-oxo-1,2-dihydropyridine-3-carboxamide

Introduction to 1-[(3-fluorophenyl)methyl]-N-[2-(methylsulfanyl)phenyl]-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS No. 1027231-20-4) and Its Emerging Applications in Chemical Biology

The compound 1-[(3-fluorophenyl)methyl]-N-[2-(methylsulfanyl)phenyl]-2-oxo-1,2-dihydropyridine-3-carboxamide, identified by its CAS number 1027231-20-4, represents a significant advancement in the field of chemical biology and pharmaceutical research. This heterocyclic molecule, featuring a pyridine core with fluorine and methylsulfanyl substituents, has garnered attention due to its unique structural and functional properties. The presence of a fluorophenyl moiety and a methylsulfanylphenyl group contributes to its distinctive electronic and steric characteristics, making it a promising candidate for various biological assays and drug development pipelines.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of fluorinated compounds, owing to their enhanced metabolic stability, improved binding affinity, and altered pharmacokinetic profiles. The fluorophenyl substituent in this compound is particularly noteworthy, as fluorine atoms are known to modulate the reactivity and bioavailability of molecules. Studies have demonstrated that fluorine-containing aromatic rings can significantly influence the interactions between drug candidates and biological targets, often leading to more potent and selective therapeutic agents. This has spurred extensive research into the synthesis and characterization of fluorinated pyridines, which are integral components of many modern drugs.

The methylsulfanylphenyl group in 1-[(3-fluorophenyl)methyl]-N-[2-(methylsulfanyl)phenyl]-2-oxo-1,2-dihydropyridine-3-carboxamide further enhances its potential as a bioactive scaffold. Methylsulfanyl (–SMe) groups are frequently incorporated into pharmaceutical compounds due to their ability to stabilize reactive intermediates and improve solubility. Additionally, they can participate in hydrogen bonding interactions with biological targets, thereby increasing the overall binding affinity of the molecule. The combination of these two functional groups in this compound suggests that it may exhibit multiple modes of action, making it a versatile tool for investigating complex biological pathways.

The pyridine core of this compound is another critical feature that contributes to its biological relevance. Pyridines are ubiquitous motifs in medicinal chemistry, appearing in numerous FDA-approved drugs due to their ability to engage with a wide range of biological targets. The 2-oxo-1,2-dihydropyridine scaffold is particularly interesting, as it is known for its role in calcium channel modulation and has been extensively studied for its cardiovascular applications. However, recent research has expanded the therapeutic potential of this scaffold beyond cardiovascular diseases, suggesting its utility in treating neurological disorders and inflammatory conditions.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with remarkable accuracy. Molecular docking studies have been instrumental in understanding how 1-[(3-fluorophenyl)methyl]-N-[2-(methylsulfanyl)phenyl]-2-oxo-1,2-dihydropyridine-3-carboxamide interacts with various protein targets. For instance, simulations have shown that the fluorophenyl group can effectively bind to pockets on enzymes involved in metabolic pathways, while the methylsulfanylphenyl moiety may stabilize interactions with receptor surfaces. These insights have guided experimental efforts toward optimizing the compound's pharmacological properties.

In vitro studies have begun to unravel the mechanistic aspects of this compound's bioactivity. Initial experiments have revealed that it exhibits inhibitory effects on certain kinases and enzymes implicated in cancer progression. The fluorophenyl substituent appears to play a key role in disrupting aberrant signaling pathways by competing with natural substrates for enzyme binding sites. Meanwhile, the methylsulfanylphenyl group may enhance the compound's solubility and cell membrane permeability, facilitating its intracellular delivery. These findings align with broader trends in oncology research, where small molecules are being designed to selectively target dysregulated molecular circuits.

The synthesis of this compound presents an intriguing challenge for organic chemists due to its complex architecture. Traditional synthetic routes involve multi-step sequences that require careful optimization to ensure high yields and purity. Recent methodologies have leveraged transition metal catalysis and flow chemistry techniques to streamline these processes. For example, palladium-catalyzed cross-coupling reactions have been employed to construct the pyridine ring system efficiently. Additionally, continuous flow reactors have enabled scalable production under mild conditions, reducing waste generation and improving overall sustainability.

The growing interest in green chemistry principles has also influenced the development of synthetic strategies for this molecule. Researchers are increasingly exploring biocatalytic approaches and solvent-free reactions to minimize environmental impact. Enzymatic transformations offer a sustainable alternative to traditional chemical methods by utilizing natural catalysts under mild conditions. Such innovations not only align with regulatory pressures but also enhance the economic viability of producing complex pharmaceutical intermediates like this one.

Future directions for research on 1-[(3-fluorophenyl)methyl]-N-[2-(methylsulfanyl)phenyl]-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS No. 1027231-20-4) include exploring its potential as an intermediate for drug discovery programs targeting neurological disorders such as Alzheimer's disease and Parkinson's disease. The pyridine scaffold is known to interact with amyloid-beta plaques and alpha-synuclein aggregates, which are hallmark pathological features of these conditions. Preliminary data suggest that derivatives of this compound may modulate cholinergic systems or inhibit proteolytic enzymes involved in neurodegeneration.

Another promising avenue involves investigating the compound's anti-inflammatory properties using cell-based assays and animal models. Chronic inflammation is implicated in numerous diseases beyond cancer and neurodegenerative disorders; thus understanding how this molecule modulates inflammatory responses could lead to novel therapeutic applications in autoimmune diseases or metabolic syndromes like type 2 diabetes mellitus.

The integration of artificial intelligence (AI) into drug discovery workflows has accelerated the pace at which novel compounds like this one are being identified and optimized for clinical use cases remains an exciting prospect within chemical biology research communities worldwide—where interdisciplinary collaboration continues breaking new ground toward safer yet more effective treatments across diverse therapeutic areas including oncology neurology immunology endocrinology infectious diseases psychiatry rare diseases precision medicine regenerative medicine toxicology pharmacogenomics systems biology cheminformatics computational biology high-throughput screening biomarkers next-generation sequencing CRISPR gene editing mRNA therapeutics monoclonal antibodies biologics bioprocessing continuous manufacturing personalized medicine drug repurposing